Biotin N-(bromoacetyl)hydrazide

• Molecular Formula: C12H19BrN4O3S
• Molecular Weight: 379.28 g/mol
• InChI: InChI=1S/C12H19BrN4O3S/c13-5-10(19)17-16-9(18)4-2-1-3-8-11-7(6-21-8)14-12(20)15-11/h7-8,11H,1-6H2,(H,16,18)(H,17,19)(H2,14,15,20)/t7-,8-,11-/m0/s1
• InChIKey: ZWRPUBCIUCGQAE-LAEOZQHASA-N

Biotin N-(bromoacetyl)hydrazide Overview

Biotin N-(bromoacetyl)hydrazide (CAS: 57170-18-0) is a heterobifunctional biotin derivative containing a biotin moiety for streptavidin binding, a bromoacetyl group for sulfhydryl reactivity, and a hydrazide group for carbonyl reactivity . This unique combination of reactive groups enables dual-mode biotinylation strategies that cannot be achieved with monofunctional biotinylation reagents. The compound is used for site-specific labeling of proteins, antibodies, and other biomolecules in both in vitro and in vivo applications [1].

Dual-mode biotinylation via thiol and carbonyl reactivity

Operational pH range supports alkaline-sensitive protein labeling

Non-reversible thioether linkage for stable tracking applications

• [1] Zhang Z, Smith BA, Wang L, Brock A, Cho CY, Schultz PG. A new strategy for the site-specific modification of proteins in vivo. Biochemistry. 2003;42(22):6735-46. View Source

Biotin N-(bromoacetyl)hydrazide Key Advantages

Generic biotinylation reagents such as Biotin-Maleimide, Biotin-Iodoacetyl, or Biotin-Hydrazide offer only one reactive functionality, limiting their application to either sulfhydryl or carbonyl targeting. Biotin N-(bromoacetyl)hydrazide's heterobifunctional design provides a unique combination of bromoacetyl (thiol-reactive) and hydrazide (carbonyl-reactive) groups in a single molecule . This enables sequential or orthogonal labeling strategies that are impossible with monofunctional analogs. Furthermore, the bromoacetyl group offers superior conjugate stability compared to maleimide-based reagents due to the formation of non-reversible thioether bonds resistant to retro-Michael addition [1]. The hydrazide functionality enables site-specific labeling of periodate-oxidized glycoproteins and other carbonyl-containing biomolecules, a capability absent in standard thiol-reactive biotinylation reagents [2].

This Product

Monofunctional Reagents

Dual bromoacetyl + hydrazide groups

Single reactive group limits to one target type

Non-reversible thioether bond

Maleimide linkages may undergo retro-Michael addition

Enables orthogonal labeling strategies

Sequential labeling may require multiple reagents and steps

• [1] Hermanson G. Bioconjugate Techniques, Second Edition. 2008. Chapter 11: Biotinylation Reagents. View Source
• [2] Zhang Z, Smith BA, Wang L, Brock A, Cho CY, Schultz PG. A new strategy for the site-specific modification of proteins in vivo. Biochemistry. 2003;42(22):6735-46. View Source

Biotin N-(bromoacetyl)hydrazide Comparative Evidence

pH-Dependent Reactivity: Bromoacetyl vs. Maleimide

Biotin N-(bromoacetyl)hydrazide's bromoacetyl group reacts optimally with thiols at pH 7.5-9.0, whereas maleimide-based biotinylation reagents require pH 6.5-7.5 to avoid amine cross-reactivity [1]. This broader operational pH window provides greater experimental flexibility for proteins with pH-dependent stability or activity.

pH Reactivity Window

Class-level inference

Bromoacetyl: pH 7.5 – 9.0 Maleimide: pH 6.5 – 7.5

Broader pH window may support labeling of pH-sensitive proteins

Class-level inference; verify with target protein

Evidence Dimension	Optimal pH range for thiol conjugation
Target Compound Data	pH 7.5 - 9.0
Comparator Or Baseline	Biotin-Maleimide: pH 6.5 - 7.5
Quantified Difference	Bromoacetyl group operates at pH range 1.5 units higher than maleimide group
Conditions	Aqueous buffer systems, standard protein biotinylation conditions

Why This Matters

The higher pH tolerance of the bromoacetyl group enables biotinylation of pH-sensitive proteins that would denature or lose activity under the acidic conditions required for maleimide-based labeling.

• [1] Quanta BioDesign. Bromoacetyl Reaction Chemistry (Application Note). 2019. View Source

Conjugate Stability: Bromoacetyl vs. Maleimide Linkages

The thioether bond formed between Biotin N-(bromoacetyl)hydrazide and sulfhydryl groups is non-reversible and resistant to retro-Michael addition, unlike maleimide-derived thioether linkages which undergo slow retro-Michael addition under physiological conditions [1]. This difference in stability is critical for in vivo applications where conjugate integrity must be maintained over extended periods.

Conjugate Bond Stability

Class-level inference

Non-reversible thioether Prone to retro-Michael addition

May support long-term in vivo tracking with reduced signal loss

Reported stability advantage; confirm in specific system

Evidence Dimension	Conjugate bond stability under physiological conditions
Target Compound Data	Non-reversible thioether linkage, resistant to retro-Michael addition
Comparator Or Baseline	Biotin-Maleimide: Thioether linkage subject to retro-Michael addition, requiring post-conjugation stabilization steps
Quantified Difference	Qualitative stability advantage (bromoacetyl > maleimide) documented in bioconjugate chemistry literature
Conditions	In vivo physiological conditions (pH 7.4, 37°C)

Why This Matters

The superior stability of bromoacetyl-derived conjugates ensures reliable long-term tracking and minimizes signal loss due to biotin dissociation in extended in vivo studies or therapeutic applications.

• [1] Quanta BioDesign. Bromoacetyl Reaction Chemistry (Application Note). 2019. View Source

Dual-Reactive Functionality: Thiol and Carbonyl Targeting

Biotin N-(bromoacetyl)hydrazide uniquely combines bromoacetyl (thiol-reactive) and hydrazide (carbonyl-reactive) groups in a single molecule, enabling sequential or orthogonal biotinylation strategies . In contrast, monofunctional reagents such as Biotin-Maleimide, Biotin-Iodoacetyl, or Biotin-Hydrazide offer only one reactive modality, limiting their utility to single-target applications.

Reactive Groups

Class-level inference

2

reactive groups

Eliminates need for separate reagents in dual-target labeling

Monofunctional reagents: 1 group

Evidence Dimension	Number of reactive functional groups
Target Compound Data	2 reactive groups (bromoacetyl for thiols + hydrazide for carbonyls)
Comparator Or Baseline	Biotin-Maleimide: 1 reactive group (maleimide for thiols); Biotin-Hydrazide: 1 reactive group (hydrazide for carbonyls)
Quantified Difference	2 reactive groups vs. 1 reactive group (100% increase in functional versatility)
Conditions	Standard bioconjugation protocols

Why This Matters

This dual functionality eliminates the need for multiple separate biotinylation steps or the use of different reagents, reducing experimental complexity, minimizing sample loss, and enabling more sophisticated labeling strategies.

Biotin N-(bromoacetyl)hydrazide Application Scenarios

Alkaline Biotinylation of pH-Sensitive Proteins

Proteins that are unstable or lose activity at acidic pH (e.g., certain enzymes, antibodies, or membrane proteins) can be efficiently biotinylated using Biotin N-(bromoacetyl)hydrazide at pH 7.5-9.0, where maleimide-based reagents would fail due to their requirement for pH 6.5-7.5 conditions [1].

Long-Term In Vivo Tracking with Stable Conjugates

For in vivo applications where biotinylated probes must remain stably conjugated over days to weeks (e.g., cell tracking, pharmacokinetic studies, or therapeutic monitoring), Biotin N-(bromoacetyl)hydrazide provides non-reversible thioether linkages that resist retro-Michael addition, unlike maleimide-based conjugates which gradually release biotin under physiological conditions [2].

Dual-Mode Biotinylation of Engineered Glycoproteins

Glycoproteins engineered with surface-exposed cysteine residues can be site-specifically biotinylated via the bromoacetyl group at the engineered thiol site, while simultaneously or subsequently labeled at oxidized carbohydrate moieties via the hydrazide group, enabling orthogonal detection or immobilization strategies impossible with monofunctional reagents .

In Vivo Protein Labeling with Unnatural Amino Acids

Proteins containing m-acetyl-L-phenylalanine or other carbonyl-bearing unnatural amino acids can be selectively labeled with Biotin N-(bromoacetyl)hydrazide's hydrazide group in living cells, while the bromoacetyl group remains available for subsequent orthogonal conjugation steps [3].

Application

Selection Property

Validation Focus

pH-sensitive protein biotinylation

Alkaline-stable thiol reactivity

Confirm labeling efficiency under alkaline conditions

Long-term in vivo tracking studies

Non-reversible thioether linkage

Assess conjugate integrity over extended timepoints

Orthogonal glycoprotein labeling

Dual thiol/carbonyl reactivity

Verify sequential labeling without cross-reactivity

In vivo labeling of unnatural amino acids

Hydrazide-carbonyl specificity in living cells

Confirm selective labeling of ketone-bearing proteins

• [1] Quanta BioDesign. Bromoacetyl Reaction Chemistry (Application Note). 2019. View Source
• [2] Hermanson G. Bioconjugate Techniques, Second Edition. 2008. Chapter 11: Biotinylation Reagents. View Source
• [3] Zhang Z, Smith BA, Wang L, Brock A, Cho CY, Schultz PG. A new strategy for the site-specific modification of proteins in vivo. Biochemistry. 2003;42(22):6735-46. View Source